Cas no 823226-18-2 (1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate)
823226-18-2 structure
Product Name:1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate
CAS No:823226-18-2
MF:C10H22O5S
MW:254.343682765961
CID:694230
PubChem ID:71419270
Update Time:2025-04-19
1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate
- 3-cyclohexyloxypropan-1-ol,methanesulfonic acid
- DTXSID50838537
- SCHEMBL8133074
- Methanesulfonic acid--3-(cyclohexyloxy)propan-1-ol (1/1)
- 823226-18-2
-
- Inchi: 1S/C9H18O2.CH4O3S/c10-7-4-8-11-9-5-2-1-3-6-9;1-5(2,3)4/h9-10H,1-8H2;1H3,(H,2,3,4)
- InChI Key: MHOZXASSSMFWAZ-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)O.O(CCCO)C1CCCCC1
Computed Properties
- Exact Mass: 254.11879497g/mol
- Monoisotopic Mass: 254.11879497g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 180
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.2Ų
1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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